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Compound of Interest

Compound Name:
2-(4-Aminophenyl)isothiazolidine

1,1-dioxide

Cat. No.: B113240 Get Quote

Technical Support Center: 2-(4-
Aminophenyl)isothiazolidine 1,1-dioxide
Welcome to the technical support center for 2-(4-Aminophenyl)isothiazolidine 1,1-dioxide
(CAS No. 90556-91-5). This resource is designed for researchers, scientists, and drug

development professionals to provide guidance on the proper handling, storage, and use of this

compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is 2-(4-Aminophenyl)isothiazolidine 1,1-dioxide and what are its common

applications?

2-(4-Aminophenyl)isothiazolidine 1,1-dioxide is a heterocyclic compound containing a

sulfonamide group within a five-membered ring. It belongs to the isothiazolidine 1,1-dioxide

class of molecules. This compound, and others with a similar structural core, are utilized as

versatile building blocks in medicinal chemistry and drug discovery. The presence of a primary

aromatic amine makes it suitable for a variety of chemical modifications, allowing for the

synthesis of diverse compound libraries for screening and lead optimization.

Q2: What are the recommended storage conditions for this compound?
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For optimal stability, 2-(4-Aminophenyl)isothiazolidine 1,1-dioxide should be stored in a dry,

cool, and well-ventilated area. The container should be kept tightly closed to prevent moisture

absorption and contamination. It is also advisable to protect it from light.

Q3: What personal protective equipment (PPE) should I use when handling this compound?

When handling 2-(4-Aminophenyl)isothiazolidine 1,1-dioxide, it is essential to use

appropriate personal protective equipment to ensure your safety. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the powder form, to avoid inhalation of dust.

Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.

Q4: What are the known hazards associated with this compound?

Based on available safety data, 2-(4-Aminophenyl)isothiazolidine 1,1-dioxide may cause

skin and eye irritation. It may also be harmful if inhaled or swallowed. In case of fire, hazardous

combustion products such as carbon monoxide, nitrogen oxides, and sulfur oxides may be

released.

Q5: What should I do in case of accidental exposure?

In the event of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b113240?utm_src=pdf-body
https://www.benchchem.com/product/b113240?utm_src=pdf-body
https://www.benchchem.com/product/b113240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Troubleshooting Guides
This section addresses specific issues that you may encounter during your experiments with 2-
(4-Aminophenyl)isothiazolidine 1,1-dioxide.

Issue 1: The compound is not dissolving in my chosen solvent.

Possible Cause: The polarity of the solvent may not be suitable for this compound.

Troubleshooting Steps:

Solvent Selection: While specific quantitative solubility data is not readily available, based

on its structure, 2-(4-Aminophenyl)isothiazolidine 1,1-dioxide is expected to have

moderate polarity. Try a range of common laboratory solvents with varying polarities. Good

starting points would be polar aprotic solvents like DMSO and DMF, or polar protic

solvents like methanol and ethanol.

Gentle Heating: Gently warming the mixture may aid in dissolution. However, be cautious

as excessive heat can lead to degradation.

Sonication: Using an ultrasonic bath can help to break up solid particles and enhance

dissolution.

Co-solvents: Consider using a co-solvent system to achieve the desired solubility.

Issue 2: My reaction is not proceeding to completion or is giving low yields.

Possible Cause 1: Inactive Reagent: The compound may have degraded due to improper

storage.

Troubleshooting: Ensure the compound has been stored correctly in a tightly sealed

container in a cool, dry, and dark place. If degradation is suspected, it is recommended to

use a fresh batch of the reagent.

Possible Cause 2: Unfavorable Reaction Conditions: The reaction conditions (e.g.,

temperature, catalyst, base) may not be optimal.
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Troubleshooting:

Temperature: Some reactions, like aza-Michael additions, may require heating to

proceed at a reasonable rate. Experiment with a range of temperatures (e.g., room

temperature to 60 °C).

Catalyst/Base: For reactions involving the amine group, the choice and amount of base

or catalyst can be critical. For example, in copper-catalyzed click reactions, the purity of

the copper source is important. For aza-Michael additions, a non-nucleophilic organic

base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is often used.

Reaction Time: Monitor the reaction progress over time using an appropriate analytical

technique (e.g., TLC, LC-MS) to determine the optimal reaction time.

Issue 3: I am observing unexpected side products in my reaction.

Possible Cause 1: Reactivity of the Amine Group: The primary aromatic amine is a

nucleophile and can participate in various side reactions.

Troubleshooting: If the amine group is interfering with your desired transformation,

consider using a protecting group strategy. Common protecting groups for anilines include

Boc (tert-butyloxycarbonyl) or Ac (acetyl).

Possible Cause 2: Instability under Reaction Conditions: The isothiazolidine 1,1-dioxide ring

may not be stable under very harsh acidic or basic conditions.

Troubleshooting: Avoid using strong acids or bases if possible. If necessary, perform the

reaction at a lower temperature to minimize degradation.

Data Presentation
Table 1: Physicochemical and Safety Information for 2-(4-Aminophenyl)isothiazolidine 1,1-
dioxide
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Property Value

CAS Number 90556-91-5

Molecular Formula C₉H₁₂N₂O₂S

Molecular Weight 212.27 g/mol

Appearance Solid (form may vary)

Solubility
Data not quantitatively available. Expected to be

soluble in polar organic solvents.

Stability
Stable under recommended storage conditions.

Avoid strong oxidizing agents.

Incompatibilities Strong oxidizing agents.

Hazard Statements
May cause skin and eye irritation. Harmful if

swallowed or inhaled.

Experimental Protocols
Representative Experimental Protocol: Aza-Michael Addition

This protocol is a general guideline for an aza-Michael addition reaction using an

isothiazolidine 1,1-dioxide scaffold. It should be adapted and optimized for your specific

substrates and reaction scale.

Materials:

2-(4-Aminophenyl)isothiazolidine 1,1-dioxide

An α,β-unsaturated Michael acceptor (e.g., an acrylate, acrylamide)

Anhydrous solvent (e.g., methanol, ethanol, or acetonitrile)

Base (e.g., DBU, triethylamine)

Procedure:
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To a clean, dry reaction vessel, add 2-(4-Aminophenyl)isothiazolidine 1,1-dioxide (1

equivalent).

Dissolve or suspend the starting material in the chosen anhydrous solvent.

Add the Michael acceptor (1.1 to 1.5 equivalents) to the reaction mixture.

Add the base (catalytic amount, e.g., 0.1 equivalents of DBU) to the mixture.

Stir the reaction at the desired temperature (e.g., room temperature to 60 °C) and monitor its

progress by TLC or LC-MS.

Upon completion, quench the reaction if necessary (e.g., by adding a mild acid).

Remove the solvent under reduced pressure.

Purify the crude product using an appropriate method, such as column chromatography on

silica gel or preparative HPLC.
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Caption: Workflow for the proper handling and storage of 2-(4-Aminophenyl)isothiazolidine
1,1-dioxide.
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To cite this document: BenchChem. [proper handling and storage of 2-(4-
Aminophenyl)isothiazolidine 1,1-dioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113240#proper-handling-and-storage-of-2-4-
aminophenyl-isothiazolidine-1-1-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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